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Compound of Interest

Compound Name: 1,1-Diethoxybutane

Cat. No.: B1585066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for 1,1-Diethoxybutane
(CAS No. 3658-95-5). This document details the known hazards, summarizes relevant
guantitative data, and outlines the standardized experimental protocols used to determine
these classifications.

Executive Summary

1,1-Diethoxybutane is a flammable liquid that is also classified as a skin and eye irritant. A
significant portion of notifications to the ECHA C&L Inventory also indicate a potential for skin
sensitization. This guide synthesizes available data to provide a clear understanding of its
hazard profile for safe handling and use in research and development settings.

GHS Hazard Classification

The GHS classification for 1,1-Diethoxybutane is summarized below, based on aggregated
data from multiple sources. It is important to note that classifications can vary slightly between
suppliers and regulatory bodies.
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Physicochemical and Toxicological Data

A summary of key quantitative data for 1,1-Diethoxybutane is presented in the following

tables.

Table 3.1: Physical and Chemical Properties

Property Value Source
Molecular Formula C8H1802 [1]
Molecular Weight 146.23 g/mol [1]
Boiling Point 143 °C at 760 mmHg [2]
Density 0.829 g/mL at 20 °C [2]
Flash Point 30 °C (86 °F) [3]
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Table 3.2: Toxicological Data Summary

Endpoint

Classification

Notes

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation Category 2 Causes skin irritation
Serious Eye Damage/Irritation Category 2A Causes serious eye irritation
) o May cause an allergic skin

Skin Sensitization Category 1

reaction

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

STOT-Single Exposure

No data available

STOT-Repeated Exposure

No data available

Aspiration Hazard

No data available

Experimental Protocols

While specific experimental reports for 1,1-Diethoxybutane are not readily available in the

public domain, the GHS classifications are determined by standardized methodologies,

primarily the OECD Guidelines for the Testing of Chemicals. The following sections describe

the general protocols for the relevant hazard classifications.

Flammability Testing

The flash point and boiling point are key parameters for classifying flammable liquids.

o Flash Point Determination: The flash point is typically determined using a closed-cup

apparatus (e.g., Pensky-Martens or Abel) or an open-cup apparatus (e.g., Cleveland open
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cup). A sample is heated, and an ignition source is periodically passed over the surface of
the liquid. The flash point is the lowest temperature at which the vapors of the liquid ignite.

» Boiling Point Determination: The boiling point is determined by heating the liquid and
observing the temperature at which it boils at standard atmospheric pressure.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test Animal: The albino rabbit is the preferred species.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area of shaved skin (approximately 6 cm?).

o Exposure: The substance is held in contact with the skin under a semi-occlusive dressing for
a period of 4 hours.

o Observation: The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. Observations may continue for up to 14 days to assess
the reversibility of any effects.

» Classification: The severity and reversibility of the skin reactions are scored to determine the
irritation category.

Acute Eye Irritation/Corrosion (OECD 405)

This test assesses the potential of a substance to cause eye irritation or damage.
o Test Animal: The albino rabbit is the recommended species.

o Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye. The other eye serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can be extended up to 21 days to
evaluate the reversibility of effects.
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» Classification: The severity and reversibility of the ocular lesions are scored to classify the
substance.

Skin Sensitization (OECD 429 - Local Lymph Node
Assay)

The Local Lymph Node Assay (LLNA) is the preferred method for determining the skin
sensitization potential of a chemical.

Test Animal: The mouse is the designated species for this assay.

o Application: The test substance is applied to the dorsal surface of the ears of the mice for
three consecutive days.

o Mechanism: The principle of the LLNA is that sensitizers induce a proliferation of
lymphocytes in the draining auricular lymph nodes.

o Measurement: On day 6, the animals are euthanized, and the draining lymph nodes are
excised. The proliferation of lymphocytes is measured, typically by the incorporation of 3H-
methyl thymidine.

o Classification: A Stimulation Index (SI) is calculated by comparing the proliferation in treated
groups to a vehicle control group. An Sl of 3 or greater is indicative of a skin sensitizer.

Logical and Biological Pathways
GHS Classification Workflow

The following diagram illustrates the general workflow for classifying a chemical according to
the GHS for the hazards identified for 1,1-Diethoxybutane.
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Caption: GHS classification workflow for 1,1-Diethoxybutane.

General Metabolic Pathway of Acetals

While specific metabolic pathways for 1,1-Diethoxybutane have not been detailed in the
available literature, acetals, in general, are known to be hydrolyzed to their corresponding
aldehydes and alcohols, especially under acidic conditions. The aldehyde can then be further
metabolized. The following diagram illustrates this general pathway.
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Caption: Generalized metabolic pathway of acetals.

It is important to note that the toxicological effects observed, such as skin and eye irritation, are
likely due to the direct action of 1,1-Diethoxybutane itself on biological tissues rather than its
metabolites.

Conclusion

1,1-Diethoxybutane is a chemical with significant physical and health hazards that require
careful management in a laboratory setting. It is a flammable liquid that can cause skin and eye
irritation, and may also lead to skin sensitization. Researchers and drug development
professionals should adhere to the safety precautions outlined in the safety data sheet (SDS),
including the use of appropriate personal protective equipment (PPE), handling in well-
ventilated areas, and avoiding sources of ignition. This guide provides a foundational
understanding of its hazard profile to support risk assessment and ensure safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GHS Hazard Classification of 1,1-Diethoxybutane: A
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[https://www.benchchem.com/product/b1585066#ghs-hazard-classification-of-1-1-
diethoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b1585066#ghs-hazard-classification-of-1-1-diethoxybutane
https://www.benchchem.com/product/b1585066#ghs-hazard-classification-of-1-1-diethoxybutane
https://www.benchchem.com/product/b1585066#ghs-hazard-classification-of-1-1-diethoxybutane
https://www.benchchem.com/product/b1585066#ghs-hazard-classification-of-1-1-diethoxybutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

